3,3-Dinitrooxetane
Description
3,3-Dinitrooxetane is a chemical compound with the molecular formula C3H4N2O5 . It has an average mass of 148.074 Da and a monoisotopic mass of 148.012024 Da .
Synthesis Analysis
This compound can be synthesized from 3-oximinooxetane, which is a suitable precursor for 3-nitro- and this compound as well as 3-aminooxetane . The synthesis of 3-oximinooxetane has been significantly improved compared to previous methods .Molecular Structure Analysis
The molecular structure of this compound has been elucidated by single-crystal X-ray diffraction . It is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Oximes, such as 3-oximinooxetane, play an important role in the chemistry of energetic materials. They can be easily obtained from corresponding keto compounds and offer great synthetic potential . Their reduction allows the synthesis of amines, which can be converted to nitramines or nitro compounds by oxidation of the amino group . Direct oxidation of oximes with peroxy acids such as peroxytrifluoroacetic acid allows conversion into the corresponding mononitro compounds . Tandem nitration-oxidation reactions such as the Scholl or Ponzio reaction even directly afford the respective geminal dinitro compounds .Properties
CAS No. |
81764-66-1 |
---|---|
Molecular Formula |
C3H4N2O5 |
Molecular Weight |
148.07 g/mol |
IUPAC Name |
3,3-dinitrooxetane |
InChI |
InChI=1S/C3H4N2O5/c6-4(7)3(5(8)9)1-10-2-3/h1-2H2 |
InChI Key |
RCMVYXVTMMZYGK-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CO1)([N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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